Cas no 2138108-12-8 (3-(5-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine)

• Product Name: 3-(5-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine
• CAS No: 2138108-12-8
• MF: C₁₄H₁₇ClN₄
• MW: 276.764581441879
• CID: 5973924
• PubChem ID: 165501179
• Update Time: 2025-06-14

3-(5-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine
• 2138108-12-8
• EN300-1179491
• 3-(5-chloropyridin-3-yl)-1-[(3-methylcyclobutyl)methyl]-1H-pyrazol-5-amine

• Inchi： 1S/C14H17ClN4/c1-9-2-10(3-9)8-19-14(16)5-13(18-19)11-4-12(15)7-17-6-11/h4-7,9-10H,2-3,8,16H2,1H3
• InChI Key： UHHPDPKQNPRBSI-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)C1C=C(N)N(CC2CC(C)C2)N=1

Computed Properties

• Exact Mass: 276.1141743g/mol
• Monoisotopic Mass: 276.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-(5-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-(5-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine (CAS No. 2138108-12-8)

The compound 3-(5-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine (CAS No. 2138108-12-8) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloropyridinyl and methylcyclobutyl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its pyrazole-amine core, which is known for its bioactivity.

In recent years, the demand for heterocyclic compounds like 3-(5-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine has surged due to their versatility in drug discovery. The compound's CAS No. 2138108-12-8 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Its synthesis and characterization have been explored in peer-reviewed journals, highlighting its stability and reactivity under various conditions.

One of the key trends in the field is the exploration of pyrazole derivatives for their antimicrobial and anti-inflammatory properties. This compound, with its chloropyridinyl substitution, aligns well with these research directions. Additionally, its methylcyclobutyl group introduces steric effects that could influence binding affinity in biological systems, making it a subject of interest for computational chemists and medicinal researchers alike.

The agrochemical industry has also shown interest in 3-(5-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine, particularly for its potential as a pesticide intermediate. The chloropyridine moiety is known to enhance the efficacy of pest control agents, and this compound's structure could be optimized for such applications. Environmental safety and biodegradability are hot topics in this sector, and researchers are investigating whether this compound meets these criteria.

From a synthetic chemistry perspective, the compound's CAS No. 2138108-12-8 is often associated with discussions on regioselective functionalization and catalytic transformations. Its pyrazole-amine core offers multiple sites for modification, enabling the creation of diverse derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, which are central to modern drug design.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The chloropyridinyl group is a common feature in CNS-active molecules, and the methylcyclobutyl moiety could enhance blood-brain barrier penetration. These attributes make 3-(5-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine a compelling subject for neuropharmacology research.

In summary, 3-(5-chloropyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine (CAS No. 2138108-12-8) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and materials science. Its structural uniqueness and functional versatility position it as a valuable entity for ongoing and future research endeavors.